Cas no 102129-13-5 (1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1))

1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1) Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1)
• 1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester,monohydrochloride (9CI)
• ethyl 5-[(dimethylamino)methyl]-1-phenylpyrazole-4-carboxylate,hydrochloride
• 102129-13-5
• N,N-Dimethyl-N'-(4-carboethoxy-1-phenylpyrazol-5-yl)formamidine hydrochloride
• DTXSID60144671
• Pyrazole-4-carboxylic acid, 5-(N,N-dimethylformimidoyl)-1-phenyl-, ethyl ester, hydrochloride
• +Expand

• InChIKey： OTMSDBZUPAUEDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H6/c1-2/h1-2H3
• SMILES： CC

Computed Properties

• Exact Mass: 30.04698
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 309.1244046g/mol
• Heavy Atom Count: 21
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• LogP: 2.91260
• PSA: 0